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Compound of Interest

Compound Name:
N-(4-amino-2-

cyanophenyl)acetamide

CAS No.: 73894-39-0

Cat. No.: B1304726

Get Quote

Executive Summary & Compound Identity
N-(4-amino-2-cyanophenyl)acetamide is a bifunctionalized aniline derivative characterized by

an acetamide group at the C1 position, an electron-withdrawing cyano (nitrile) group at the

ortho (C2) position, and a primary amine at the para (C4) position.

Its structural integrity is compromised primarily by oxidative degradation of the primary amine

and hydrolytic cleavage of the amide/nitrile functionalities. Proper storage requires strict

exclusion of light, moisture, and oxygen.
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Property Data

CAS Number 73894-39-0

IUPAC Name N-(4-amino-2-cyanophenyl)acetamide

Molecular Formula

C

H

N

O

Molecular Weight 175.19 g/mol

Appearance White to off-white / pale beige solid

Solubility
DMSO, Methanol, Ethyl Acetate; sparingly

soluble in water

Primary Hazard
Irritant; Potential Nitrile Toxicity (metabolic

release of CN⁻)

Stability Profile & Degradation Mechanisms
Understanding the degradation pathways is essential for establishing valid storage protocols.

This molecule exhibits three distinct instability vectors:

Oxidative Instability (The "Browning" Effect)
The primary amine (-NH

) at the para position is electron-rich and highly susceptible to oxidation by atmospheric
oxygen.

Mechanism: Formation of radical cations followed by polymerization into azo, azoxy, or

quinone-imine species.

Visual Indicator: Samples turning from white/beige to brown or black indicate significant

oxidative degradation.
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Catalysts: Light (UV/Vis) and trace metal ions.

Hydrolytic Susceptibility
The molecule contains two hydrolyzable groups:

Acetamide (Amide): Hydrolysis yields 2-cyano-1,4-phenylenediamine (the free diamine). This

is often accelerated by acidic impurities.

Nitrile (Cyano): Under extreme pH or prolonged moisture exposure, the nitrile hydrolyzes first

to a primary amide (-CONH

) and subsequently to a carboxylic acid (-COOH).

Thermal & Cyclization Risk
The ortho relationship between the acetamide and the nitrile group creates a potential for

intramolecular cyclization, particularly under thermal stress or basic conditions. This can lead to

the formation of quinazoline derivatives (e.g., 2-methyl-4-aminoquinazoline species), a

common impurity in kinase inhibitor synthesis.

Visualization: Degradation Pathways
The following diagram illustrates the critical degradation nodes for N-(4-amino-2-
cyanophenyl)acetamide.
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Caption: Figure 1.[1] Primary degradation pathways: Oxidation (Red), Hydrolysis (Yellow), and

Thermal Cyclization (Green).

Storage & Handling Protocols
To maintain purity >98% over extended periods (6+ months), the following "Gold Standard"

storage protocol is required.

Environmental Control
Temperature:Long-term storage at -20°C is preferred. Short-term (weeks) storage at 2–8°C

(refrigerated) is acceptable. Room temperature storage is not recommended due to

accelerated oxidation rates.

Atmosphere: Store under an inert atmosphere (Argon or Nitrogen). Argon is preferred due to

its higher density, which effectively blankets the powder.
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Container: Amber glass vials with Teflon-lined screw caps. Avoid clear glass to prevent

photolytic degradation.

Handling Workflow (The "Equilibration Rule")
A common failure mode is opening cold vials in humid ambient air, causing condensation.

Water absorption immediately initiates hydrolysis.

Protocol:

Remove vial from freezer (-20°C).

Place in a desiccator and allow to warm to room temperature (approx. 30–60 mins).

Do not open until condensation on the outer glass has evaporated.

Weigh out required mass quickly.[2]

Purge the headspace with Nitrogen/Argon before resealing.

Return to storage immediately.

Visualization: Storage Decision Logic
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Caption: Figure 2. Decision tree for storage conditions based on usage frequency.

Analytical Monitoring
Routine validation of compound purity is necessary before use in critical synthesis steps.

HPLC Method Parameters (Recommended)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid (or TFA).

Mobile Phase B: Acetonitrile (ACN).

Gradient: 5% B to 95% B over 10-15 minutes.
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Detection: UV at 254 nm (aromatic ring) and 220 nm (amide/nitrile).

Expected Impurities:

Early Eluting:[2] 2-cyano-1,4-phenylenediamine (Hydrolysis product).

Late Eluting: Azo-dimers (Oxidation products).

Rapid Purity Check (TLC)
Stationary Phase: Silica Gel 60 F254.

Solvent System: Ethyl Acetate : Hexane (typically 1:1 or 2:1 depending on polarity).

Visualization: UV lamp (254 nm). Oxidation impurities often appear as yellow/brown spots at

the baseline or solvent front depending on polymerization state.

Safety & Toxicology
Nitrile Hazard: While the cyano group is bonded to an aromatic ring (aryl nitrile), metabolic

processing can potentially release cyanide ions, though less readily than aliphatic nitriles.

Treat as toxic if swallowed.

Aniline Hazard: Anilines are known sensitizers and can cause methemoglobinemia.

PPE: Nitrile gloves, lab coat, and safety glasses are mandatory. Handle in a fume hood to

avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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